Cas no 2229018-42-0 (3-3-(methylsulfanyl)phenoxypiperidine)

• Product Name: 3-3-(methylsulfanyl)phenoxypiperidine
• CAS No: 2229018-42-0
• MF: C₁₂H₁₇NOS
• MW: 223.334481954575
• CID: 6197693
• PubChem ID: 165867989
• Update Time: 2025-07-01

3-3-(methylsulfanyl)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3-(methylsulfanyl)phenoxypiperidine
• 3-[3-(methylsulfanyl)phenoxy]piperidine
• EN300-1749924
• 2229018-42-0

• Inchi： 1S/C12H17NOS/c1-15-12-6-2-4-10(8-12)14-11-5-3-7-13-9-11/h2,4,6,8,11,13H,3,5,7,9H2,1H3
• InChI Key： YBFMTOOVGFULFE-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)OC1CNCCC1

Computed Properties

• Exact Mass: 223.10308534g/mol
• Monoisotopic Mass: 223.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-3-(methylsulfanyl)phenoxypiperidine

Introduction to Compound with CAS No. 2229018-42-0 and Product Name: 3-3-(methylsulfanyl)phenoxypiperidine

The compound with the CAS number 2229018-42-0 and the product name 3-3-(methylsulfanyl)phenoxypiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a methylsulfanyl group, which is known for its ability to enhance binding affinity and selectivity in biological targets. This feature makes it particularly valuable for the design of novel therapeutic agents.

In the realm of medicinal chemistry, the 3-3-(methylsulfanyl)phenoxypiperidine scaffold has been extensively studied for its versatility in modulating various biological pathways. Recent research has highlighted its role in the development of compounds that exhibit potent activity against a range of therapeutic targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. The presence of the phenoxypiperidine moiety is particularly noteworthy, as it is known to contribute to favorable pharmacokinetic properties, such as improved solubility and bioavailability.

One of the most compelling aspects of this compound is its potential in the treatment of neurological disorders. Studies have demonstrated that derivatives of 3-3-(methylsulfanyl)phenoxypiperidine can interact with specific neurotransmitter receptors, offering a promising avenue for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. The ability of these compounds to cross the blood-brain barrier has been a key focus of research, as it is essential for effective central nervous system therapies.

The synthesis of 3-3-(methylsulfanyl)phenoxypiperidine involves a series of well-defined chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of key intermediates, such as substituted phenols and piperidine derivatives, which are then coupled through transition-metal-catalyzed reactions. The introduction of the methylsulfanyl group is achieved through nucleophilic substitution or other suitable methods, ensuring high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor reaction progress and confirm structural integrity.

From a pharmacological perspective, the 3-3-(methylsulfanyl)phenoxypiperidine scaffold exhibits several advantageous properties. Its molecular design allows for selective binding to target proteins, minimizing off-target effects and reducing potential side reactions. Additionally, the compound's ability to undergo metabolic transformations into active or inactive metabolites provides insights into its overall pharmacokinetic profile. These findings are crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

The compound's potential extends beyond neurological applications. Emerging research suggests that derivatives of 3-3-(methylsulfanyl)phenoxypiperidine may have utility in oncology, particularly in targeting pathways involved in cancer cell proliferation and survival. Preclinical studies have shown promising results in inhibiting key enzymes such as kinases, which are often overexpressed in tumor cells. This opens up new possibilities for developing targeted therapies that can complement existing treatment modalities.

In conclusion, the compound with CAS No. 2229018-42-0 and product name 3-3-(methylsulfanyl)phenoxypiperidine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile biological activities make it a valuable candidate for further investigation in drug development. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.